Cas no 13054-49-4 (Cyclooct[c]isoxazol-3-amine,4,5,8,9-tetrahydro-)
13054-49-4 structure
Product Name:Cyclooct[c]isoxazol-3-amine,4,5,8,9-tetrahydro-
CAS No:13054-49-4
MF:C9H12N2O
MW:164.204381942749
CID:119245
PubChem ID:5370190
Update Time:2025-04-18
Cyclooct[c]isoxazol-3-amine,4,5,8,9-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Cyclooct[c]isoxazol-3-amine,4,5,8,9-tetrahydro-
- Cyclooct[c]isoxazole, 3-amino-4,5,8,9-tetrahydro- (7CI,8CI)
- 13054-49-4
- 4,5,8,9-Tetrahydrocycloocta[c]isoxazol-3-amine
- 4,5,8,9-Tetrahydrocycloocta[c]isoxazol-3-ylamine #
- VYOVLIPTRLLMFI-UPHRSURJSA-N
- (6Z)-4,5,8,9-tetrahydrocycloocta[c][1,2]oxazol-3-amine
- 3-Amino-4,5,8,9-tetrahydrocyclooct(c)isoxazole
-
- Inchi: 1S/C9H12N2O/c10-9-7-5-3-1-2-4-6-8(7)11-12-9/h1-2H,3-6,10H2/b2-1-
- InChI Key: VYOVLIPTRLLMFI-UPHRSURJSA-N
- SMILES: O1C(=C2C(CCC=CCC2)=N1)N |c:6|
Computed Properties
- Exact Mass: 164.09506
- Monoisotopic Mass: 164.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.05
Cyclooct[c]isoxazol-3-amine,4,5,8,9-tetrahydro- Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
13054-49-4 (Cyclooct[c]isoxazol-3-amine,4,5,8,9-tetrahydro-) Related Products
- 13054-47-2(4,5,6,7-tetrahydro-2,1-benzoxazol-3-amine)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk